Arg(hyp(3)-thi(5)-tic(7)-tic(8))-bradykinin
Overview
Description
Arg(hyp(3)-thi(5)-tic(7)-tic(8))-bradykinin, also known as this compound, is a useful research compound. Its molecular formula is C60H85N19O13S and its molecular weight is 1312.5 g/mol. The purity is usually 95%.
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Properties
CAS No. |
130308-39-3 |
|---|---|
Molecular Formula |
C60H85N19O13S |
Molecular Weight |
1312.5 g/mol |
IUPAC Name |
(2S,4R)-N-[2-[[(2S,3R)-1-[(2S)-1-[(2S)-2-[[(2R)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]pyrrolidin-2-yl]-5-(diaminomethylideneamino)-2-(dihydroxymethyl)-3-[hydroxy(isoquinolin-1-yl)methyl]-1-oxo-3-(1,2,3,4-tetrahydroisoquinoline-1-carbonyl)pentan-2-yl]-[(2S)-2-[[(2S)-2-amino-3-thiophen-2-ylpropanoyl]amino]-3-hydroxypropanoyl]amino]-2-oxoethyl]-4-hydroxypyrrolidine-2-carboxamide |
InChI |
InChI=1S/C60H85N19O13S/c61-38(14-5-20-71-56(63)64)50(86)76-40(15-6-21-72-57(65)66)53(89)78-25-7-16-43(78)47(83)60(55(91)92,79(44(82)30-75-52(88)41-27-34(81)29-74-41)54(90)42(31-80)77-51(87)39(62)28-35-11-8-26-93-35)59(19-24-73-58(67)68,48(84)45-36-12-3-1-9-32(36)17-22-69-45)49(85)46-37-13-4-2-10-33(37)18-23-70-46/h1-4,8-13,17,22,26,34,38-43,46,48,55,70,74,80-81,84,91-92H,5-7,14-16,18-21,23-25,27-31,61-62H2,(H,75,88)(H,76,86)(H,77,87)(H4,63,64,71)(H4,65,66,72)(H4,67,68,73)/t34-,38-,39+,40+,41+,42+,43+,46?,48?,59-,60-/m1/s1 |
InChI Key |
FNVLUJJICGWTDS-UUNFCWPASA-N |
Isomeric SMILES |
C1C[C@H](N(C1)C(=O)[C@H](CCCN=C(N)N)NC(=O)[C@@H](CCCN=C(N)N)N)C(=O)[C@@](C(O)O)([C@](CCN=C(N)N)(C(C2=NC=CC3=CC=CC=C32)O)C(=O)C4C5=CC=CC=C5CCN4)N(C(=O)CNC(=O)[C@@H]6C[C@H](CN6)O)C(=O)[C@H](CO)NC(=O)[C@H](CC7=CC=CS7)N |
SMILES |
C1CC(N(C1)C(=O)C(CCCN=C(N)N)NC(=O)C(CCCN=C(N)N)N)C(=O)C(C(O)O)(C(CCN=C(N)N)(C(C2=NC=CC3=CC=CC=C32)O)C(=O)C4C5=CC=CC=C5CCN4)N(C(=O)CNC(=O)C6CC(CN6)O)C(=O)C(CO)NC(=O)C(CC7=CC=CS7)N |
Canonical SMILES |
C1CC(N(C1)C(=O)C(CCCN=C(N)N)NC(=O)C(CCCN=C(N)N)N)C(=O)C(C(O)O)(C(CCN=C(N)N)(C(C2=NC=CC3=CC=CC=C32)O)C(=O)C4C5=CC=CC=C5CCN4)N(C(=O)CNC(=O)C6CC(CN6)O)C(=O)C(CO)NC(=O)C(CC7=CC=CS7)N |
Synonyms |
Arg(Hyp(3)-Thi(5)-Tic(7)-Tic(8))-bradykinin bradykinin, Arg(Hyp(3)-Thi(5)-Tic(7)-Tic(8))- NPC 16731 NPC-16731 |
Origin of Product |
United States |
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